molecular formula C16H24 B8767844 Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- CAS No. 2084-69-7

Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-

Cat. No. B8767844
CAS RN: 2084-69-7
M. Wt: 216.36 g/mol
InChI Key: JIVANURAWUCQIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- is a useful research compound. Its molecular formula is C16H24 and its molecular weight is 216.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

2084-69-7

Product Name

Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-

Molecular Formula

C16H24

Molecular Weight

216.36 g/mol

IUPAC Name

1,1,2,4,4,7-hexamethyl-2,3-dihydronaphthalene

InChI

InChI=1S/C16H24/c1-11-7-8-13-14(9-11)16(5,6)12(2)10-15(13,3)4/h7-9,12H,10H2,1-6H3

InChI Key

JIVANURAWUCQIG-UHFFFAOYSA-N

Canonical SMILES

CC1CC(C2=C(C1(C)C)C=C(C=C2)C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

p-cymene is reacted with t-butylchloride, neohexene and a mixture of aluminium chloride and triethylaluminium to form 1,1,3,4,4,6-hexamethyl tetralin by the general process described in U.S. Pat. No. 3,856,875 or Japanese 79125647 but modified by cooling the reaction mixture by including dichloromethane in it and refluxing this from the mixture at about 20 mm Hg, thereby maintaining a reaction temperature of about -15° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

The starting material 1,1,3,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene (HMT) is prepared by substantially following the procedures of Frank, U.S. Pat. No. 4,877,913. Specifically, a 100 ml, four-necked, round bottom flask is charged with cyclohexane (7.17 g) and anhydrous aluminum chloride (1.004 g), and cooled to about 16° C. A 60 ml addition funnel is charged with para-cymene (39.87 g), diisobutylene-2 (8.34 g), and neohexene (6.25 g) and connected to the flask. The funnel mixture is added to the flask over a period of about one hour and the flask mixture stirred 30 minutes following addition, while maintaining the temperature at about 16° C. The reaction is then quenched with deionized water (15 ml), and the organic phase separated and washed with, in order, 5% HCl, 10% Na2CO3, and 50% brine. The aqueous layers are then dried over K2CO3, filtered, and evaporated to yield a crude product containing HMT.
Quantity
39.87 g
Type
reactant
Reaction Step One
[Compound]
Name
diisobutylene-2
Quantity
8.34 g
Type
reactant
Reaction Step One
Quantity
6.25 g
Type
reactant
Reaction Step One
Quantity
1.004 g
Type
reactant
Reaction Step Two
Quantity
7.17 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.